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Compound of Interest

Compound Name: 4-Morpholinecarbonyl chloride

Cat. No.: B047336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Morpholinecarbonyl chloride, a versatile

reagent widely utilized in organic synthesis, particularly within pharmaceutical and materials

science research. The document details its chemical and physical properties, outlines common

experimental protocols for its synthesis, and discusses its applications as a key building block

for more complex molecules.

Core Properties and Data
4-Morpholinecarbonyl chloride, with the CAS number 15159-40-7, is a chlorinated derivative

of morpholine.[1] It is typically a colorless to pale yellow liquid with a pungent odor.[1][2] Its

core structure consists of a morpholine ring attached to a carbonyl chloride group, which makes

it an excellent electrophile for reactions with various nucleophiles.[1][2]

The fundamental molecular and chemical identifiers for 4-Morpholinecarbonyl chloride are

summarized below.
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Property Value Source

Molecular Formula C₅H₈ClNO₂ [1][3]

Molecular Weight 149.57 g/mol [1][3]

IUPAC Name morpholine-4-carbonyl chloride [1][3]

CAS Number 15159-40-7 [1][2]

Canonical SMILES C1COCCN1C(=O)Cl [1][3]

InChI Key
XMWFMEYDRNJSOO-

UHFFFAOYSA-N
[1][3]

Key physical properties and available spectral information are crucial for handling and

characterization.

Property Value Source

Appearance Colorless to light yellow liquid [1][2]

Density 1.282 g/mL at 25 °C [4]

Boiling Point 137-138 °C at 33 mmHg [4]

Refractive Index n20/D 1.498 [4]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Soluble in organic solvents [1]

Spectroscopic Data Availability

¹H NMR Data available

¹³C NMR Data available

Mass Spectrometry (GC-MS) Data available

Infrared (IR) Spectroscopy Data available
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Experimental Protocols: Synthesis
4-Morpholinecarbonyl chloride is commonly synthesized by reacting morpholine or its

hydrochloride salt with phosgene or a phosgene equivalent, such as triphosgene

(bis(trichloromethyl) carbonate).[1][5][6]

This method avoids the direct handling of phosgene gas and is common in laboratory settings.

Reagents and Materials:

Morpholine

Triphosgene (bis(trichloromethyl) carbonate)

Triethylamine (TEA)

Dichloromethane (DCM)

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate/petroleum ether mixture

Procedure:

In a round-bottom flask, dissolve triphosgene (1.50 equiv) in dichloromethane.[6]

Cool the solution to 0 °C using an ice bath.[6]

Slowly add morpholine (1.00 equiv) dropwise to the stirred solution over a period of 2

minutes.[6]

Following the morpholine addition, add triethylamine (1.81 equiv) dropwise at 0 °C over 3

minutes.[6]

Allow the resulting solution to warm to room temperature and stir for 3 hours.[6]

Quench the reaction by washing with water (100 mL).[6]
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Dry the organic layer over anhydrous sodium sulfate and filter.[6]

Concentrate the filtrate under vacuum to obtain the crude product.[6]

Purify the residue using silica gel column chromatography with an ethyl acetate/petroleum

ether (1:10) eluent to yield pure 4-Morpholinecarbonyl chloride as a light yellow oil (typical

yield: ~65%).[6]
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Caption: A workflow diagram illustrating the synthesis of 4-Morpholinecarbonyl chloride.

Applications in Research and Development
The reactivity of the acyl chloride group makes this compound a valuable intermediate for

introducing the morpholine moiety into various molecular scaffolds. This is particularly

important in drug discovery, where the morpholine group is often used to improve

physicochemical properties such as solubility and bioavailability.[1]

4-Morpholinecarbonyl chloride serves as a crucial building block for creating a wide range of

organic compounds.[1] Its primary function is to react with nucleophiles like alcohols, amines,

and phenols to form stable esters, amides, and carbamates, respectively.[1]

Anticancer Agent Synthesis: The compound is used to attach the morpholine pharmacophore

to cytotoxic scaffolds, which can enhance therapeutic indices.[1] Morpholine-containing

derivatives have shown selective cytotoxicity against cancer cell lines.[1]

Central Nervous System (CNS) Drugs: The morpholine moiety can improve the ability of

drug candidates to cross the blood-brain barrier, a critical challenge in developing treatments

for neurodegenerative diseases.[1]
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Fluorogenic Probes: It is a key component in the synthesis of advanced fluorogenic labels for

biomolecular imaging.[1][5] These probes become fluorescent only after reacting with a

specific target, minimizing background signal in biological experiments.[1]

General Reactivity of 4-Morpholinecarbonyl Chloride
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Caption: The reaction of 4-Morpholinecarbonyl chloride with various nucleophiles.

Safety and Handling
Due to the presence of the reactive acid chloride group, 4-Morpholinecarbonyl chloride is a

hazardous compound.[1]

Hazards: It is corrosive and can cause skin and eye irritation.[1] It is suspected of causing

cancer.[3] The compound can react violently with water and alcohols.[1]

Storage: Store in an inert atmosphere, preferably refrigerated at 2-8°C.[2]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, eye shields, and a

suitable respirator (e.g., N95 dust mask), should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1492803
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8744478.htm
https://www.smolecule.com/products/s1492803
https://www.benchchem.com/product/b047336?utm_src=pdf-body-img
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.smolecule.com/products/s1492803
https://www.smolecule.com/products/s1492803
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinecarbonyl-chloride
https://www.smolecule.com/products/s1492803
https://wap.guidechem.com/encyclopedia/4-morpholinecarbonyl-chloride-dic18531.html
https://www.benchchem.com/product/b047336?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 4-Morpholinecarbonyl chloride | 15159-40-7 [smolecule.com]

2. Page loading... [wap.guidechem.com]

3. 4-Morpholinecarbonyl chloride | C5H8ClNO2 | CID 84810 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scientificlabs.ie [scientificlabs.ie]

5. 4-Morpholinecarbonyl chloride | 15159-40-7 [chemicalbook.com]

6. 4-Morpholinecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Morpholinecarbonyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047336#4-morpholinecarbonyl-chloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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